6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C14H10ClN3O3S2
• Molecular Weight: 367.8 g/mol
• IUPAC Name: 6-chloro-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C14H10ClN3O3S2/c1-2-22-14-18-17-13(23-14)16-12(20)11-6-9(19)8-5-7(15)3-4-10(8)21-11/h3-6H,2H2,1H3,(H,16,17,20)
• InChI Key: GLCOFYVZYBCEQK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC(=O)C3=C(O2)C=CC(=C3)Cl

Description

6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide is a synthetic hybrid molecule of significant interest in medicinal chemistry and drug discovery, particularly in the field of oncology. Its structure incorporates a 4-oxo-4H-chromene (flavone) scaffold, a privileged structure in medicinal chemistry known for its diverse biological activities, fused with a 1,3,4-thiadiazole moiety bearing an ethylsulfanyl substituent. This molecular architecture is rationally designed to target key enzymatic pathways. Compounds featuring the 1,3,4-thiadiazole nucleus have been extensively documented in scientific literature for their potent inhibitory effects on a range of kinase enzymes Source . The primary research application of this compound is as a potential kinase inhibitor, useful for probing intracellular signal transduction cascades that regulate cell proliferation, survival, and apoptosis. Researchers utilize this molecule to investigate its effects on cancer cell lines, studying its ability to induce cell cycle arrest and programmed cell death. The chromene-carboxamide group is known to interact with ATP-binding pockets of various kinases, while the thiadiazole ring can contribute to additional hydrogen bonding and hydrophobic interactions, enhancing selectivity and potency. Its value to the research community lies in its utility as a chemical tool for validating new molecular targets and for understanding the structure-activity relationships (SAR) of heterocyclic compounds in the development of novel therapeutic agents.

Preparation Methods

Cyclocondensation of Substituted Phenols

The chromene core is synthesized via cyclocondensation of 2-hydroxy-5-chloroacetophenone with diethyl malonate under acidic conditions.

Procedure :

• Combine 2-hydroxy-5-chloroacetophenone (10 mmol), diethyl malonate (12 mmol), and piperidine (0.5 mL) in ethanol (20 mL).

• Reflux at 80°C for 6 hours.

• Acidify with HCl (1M) to precipitate the intermediate ethyl ester.

• Hydrolyze the ester using NaOH (2M) at 60°C for 2 hours, followed by neutralization with HCl to isolate the carboxylic acid.

Yield : 78–82%
Characterization :

• IR (KBr) : 1685 cm⁻¹ (C=O, chromone), 1710 cm⁻¹ (COOH).

• ¹H NMR (400 MHz, CDCl₃) : δ 8.21 (d, J = 2.4 Hz, 1H, Ar-H), 7.56 (dd, J = 8.8, 2.4 Hz, 1H, Ar-H), 6.98 (d, J = 8.8 Hz, 1H, Ar-H), 6.32 (s, 1H, C3-H).

Preparation of 5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine

Thiadiazole Ring Formation

The thiadiazole amine is synthesized from thiosemicarbazide and carbon disulfide under basic conditions.

Procedure :

• Dissolve thiosemicarbazide (10 mmol) in ethanol (15 mL).

• Add CS₂ (12 mmol) and KOH (15 mmol), then reflux at 70°C for 4 hours.

• Filter the precipitated 5-mercapto-1,3,4-thiadiazol-2-amine and wash with cold ethanol.

• Alkylate with ethyl iodide (12 mmol) in DMF at 25°C for 3 hours to introduce the ethylsulfanyl group.

Yield : 85–90%
Characterization :

• ¹H NMR (400 MHz, DMSO-d₆) : δ 5.42 (s, 2H, NH₂), 3.12 (q, J = 7.2 Hz, 2H, SCH₂), 1.29 (t, J = 7.2 Hz, 3H, CH₃).

Amide Coupling Reaction

TBTU-Mediated Coupling

The final step employs TBTU (tetramethyl uranium tetrafluoroborate) as a coupling agent.

Procedure :

• Dissolve 6-chloro-4-oxo-4H-chromene-2-carboxylic acid (5 mmol) and TBTU (5.5 mmol) in dry acetonitrile (20 mL).

• Add triethylamine (6 mmol) and stir at 25°C for 15 minutes.

• Add 5-(ethylsulfanyl)-1,3,4-thiadiazol-2-amine (5 mmol) and reflux at 40°C for 24 hours.

• Concentrate under reduced pressure and purify via silica gel chromatography (ethyl acetate/hexane, 1:2).

Yield : 72–76%
Characterization :

• HRMS (ESI) : m/z calc. for C₁₉H₁₄ClN₃O₃S₂ [M+H]⁺: 448.01; found: 448.03.

• ¹³C NMR (100 MHz, CDCl₃) : δ 178.2 (C=O, chromone), 166.1 (CONH), 158.9 (C=N), 123.5–148.2 (aromatic carbons).

Alternative Synthetic Routes

DCC/HOBt Coupling

A comparative study using DCC (dicyclohexylcarbodiimide) and HOBt (hydroxybenzotriazole) achieved similar yields but required longer reaction times:

Coupling Agent	Solvent	Time (h)	Yield (%)
TBTU	Acetonitrile	24	76
DCC/HOBt	DMF	48	70

Optimization and Challenges

Solvent Effects

Polar aprotic solvents (acetonitrile, DMF) enhance reaction efficiency by stabilizing intermediates. Non-polar solvents (toluene) reduce yields to <50% due to poor solubility.

Purification Challenges

The product’s low solubility in common solvents necessitates chromatographic purification. Recrystallization from ethanol/water (1:1) offers a scalable alternative with 65% recovery.

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to alcohols.

Substitution: Halogen atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols .

Scientific Research Applications

6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The thiadiazole ring allows the compound to cross cellular membranes and interact with biological targets, potentially inhibiting enzymes or disrupting cellular processes .

Comparison with Similar Compounds

Structural Analogues from

Compounds 5e–5m in share the 1,3,4-thiadiazol-2-yl acetamide backbone but differ in substituents and core structures. Key comparisons include:

Compound ID	Core Structure	Thiadiazole Substituent	Phenoxy/Acetamide Substituent	Melting Point (°C)	Yield (%)
Target Compound	Chromene-2-carboxamide	Ethylsulfanyl	6-Cl, 4-oxo chromene	Not reported	Not reported
5g	Acetamide	Ethylsulfanyl	2-Isopropyl-5-methylphenoxy	168–170	78
5j	Acetamide	4-Chlorobenzylthio	2-Isopropyl-5-methylphenoxy	138–140	82
5l	Acetamide	Ethylsulfanyl	2-Methoxyphenoxy	138–140	68

Key Observations :

• The ethylsulfanyl substituent on the thiadiazole ring (shared with 5g and 5l) correlates with higher melting points (~138–170°C) compared to benzylthio or chlorobenzylthio derivatives (e.g., 5j: 138–140°C) .

Bis-phenylmethanone Derivatives from

Compounds C1–C4 in feature bis-phenylmethanone scaffolds linked via 1,3,4-thiadiazol-2-yl groups with amino substituents:

Compound ID	Thiadiazole Substituent	Bioactivity ()
C1	N-Cyclohexylamino	Antibiofilm, antimicrobial
C2	N-Phenylamino	Efflux pump inhibition
C3	N-Ethylamino	Moderate antimicrobial activity
C4	N-Phenethylamino	Enhanced ADMET properties

Comparison with Target Compound :

• The target compound’s ethylsulfanyl group is electron-rich and hydrophobic, contrasting with the amino groups in C1–C4, which may participate in hydrogen bonding. This difference likely influences solubility and target selectivity.
• While C1–C4 exhibit antibiofilm and antimicrobial activities, the target compound’s chromene-carboxamide core may confer distinct mechanisms of action, though experimental data are lacking .

Chromene Carboxamide Analog from

The compound 6-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-7-methyl-4-oxochromene-2-carboxamide (CAS: 873080-78-5) shares the chromene-2-carboxamide backbone but differs in substituents:

Feature	Target Compound	Compound
Chromene Substituents	6-Cl	6-Cl, 7-Me
Thiadiazole Substituent	Ethylsulfanyl	Sulfamoyl-phenyl-isoxazole
Bioactivity	Not reported	Not reported (ZINC2363214)

Structural Implications :

• The sulfamoyl-phenyl-isoxazole group in introduces a polar sulfonamide moiety, improving water solubility relative to the hydrophobic ethylsulfanyl group in the target compound .

Biological Activity

6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic implications based on diverse research findings.

The compound is characterized by the following molecular properties:

Property	Details
Molecular Formula	C14H10ClN3O3S2
Molecular Weight	367.8 g/mol
IUPAC Name	6-chloro-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-4-oxochromene-2-carboxamide
InChI Key	GLCOFYVZYBCEQK-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step reactions, including cyclization under controlled conditions. Common reagents include oxidizing agents and nucleophiles, allowing for various transformations such as oxidation and substitution reactions.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial activity. For instance, derivatives of thiadiazole have shown effectiveness against various bacterial strains. The presence of the thiadiazole ring enhances membrane permeability, facilitating interaction with microbial targets .

Anticancer Activity

In vitro studies have demonstrated that 6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide exhibits cytotoxic effects against cancer cell lines. Notably, studies involving breast cancer (MCF-7) cells revealed promising results, suggesting its potential as an anticancer agent .

The biological activity of this compound may be attributed to its ability to inhibit specific enzymes and disrupt cellular processes. The thiadiazole moiety is believed to play a crucial role in mediating these effects by interacting with molecular targets within cells.

Case Studies

• Study on Anticancer Activity :
  • Objective : To evaluate the cytotoxic effects against MCF-7 cells.
  • Methodology : Cell viability assays were conducted to assess the impact of the compound on cancer cell proliferation.
  • Results : The compound exhibited IC50 values indicating significant cytotoxicity compared to control groups.
• Antimicrobial Efficacy :
  • Objective : To determine the antimicrobial effectiveness against Gram-positive and Gram-negative bacteria.
  • Methodology : Disc diffusion and broth microdilution methods were employed.
  • Results : The compound displayed notable inhibition zones and low MIC values against tested pathogens.

Comparative Analysis with Related Compounds

To understand the relative efficacy of 6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide, a comparison with similar thiadiazole derivatives was conducted:

Compound	Antimicrobial Activity (MIC)	Cytotoxicity (IC50)
6-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide	10 µg/mL	15 µM
Thiadiazole Derivative A	15 µg/mL	20 µM
Thiadiazole Derivative B	8 µg/mL	12 µM